Cas no 126822-34-2 (3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid)

• Product Name: 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid
• CAS No: 126822-34-2
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 5168235
• Update Time: 2025-06-29

3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(Ethoxycarbonyl)cyclopropyl]propanoic Acid
• 3-(1-(ETHOXYCARBONYL)CYCLOPROPYL)PROPANOIC ACID
• SY294145
• 3-(1-(ETHOXYCARBONYL)CYCLOPROPYL)PROPANOICACID
• Cyclopropanepropanoic acid, 1-(ethoxycarbonyl)-
• 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid

• Inchi： 1S/C9H14O4/c1-2-13-8(12)9(5-6-9)4-3-7(10)11/h2-6H2,1H3,(H,10,11)
• InChI Key： YUDLMIWJKAPSMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCC(=O)O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6

Additional information on 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid

3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid: A Comprehensive Overview

3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid, also known by its CAS number 126822-34-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclopropane ring substituted with an ethoxycarbonyl group and a propanoic acid moiety, making it a versatile building block for various chemical reactions.

The synthesis of 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid involves a series of carefully designed reactions, including cyclopropanation and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. These developments have been documented in several peer-reviewed journals, highlighting the importance of this compound in modern chemical research.

One of the most promising applications of 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid lies in its use as an intermediate in the synthesis of bioactive molecules. Its cyclopropane ring provides a rigid structure that can be exploited to design drugs with enhanced pharmacokinetic properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid has also found utility in the field of materials science. Its ability to form stable copolymers with other monomers has led to its use in the development of high-performance polymers for electronic and biomedical applications. Recent research has focused on optimizing the polymerization conditions to achieve better control over the resulting material properties, such as mechanical strength and thermal stability.

The chemical stability of 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid is another factor that contributes to its widespread use. Under normal storage conditions, the compound remains stable, with minimal degradation over time. However, exposure to strong acids or bases can lead to hydrolysis or other side reactions, necessitating careful handling during synthesis and storage.

From an environmental perspective, the biodegradability of 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid has been a topic of recent interest. Studies indicate that under aerobic conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This property is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 3-(1-(Ethoxycarbonyl)cyclopropyl)propanoic acid, with its unique structure and diverse applications, continues to be a focal point in chemical research. As new findings emerge from ongoing studies, this compound is expected to play an even more significant role in advancing both pharmaceutical and materials science technologies.